Cas no 34729-09-4 (2-(11-Bromoundecyl)oxane)

2-(11-Bromoundecyl)oxane structure
2-(11-Bromoundecyl)oxane structure
Product Name:2-(11-Bromoundecyl)oxane
CAS No:34729-09-4
MF:C16H31BrO
MW:319.320744752884
CID:2823186
PubChem ID:54151938
Update Time:2025-04-21

2-(11-Bromoundecyl)oxane Chemical and Physical Properties

Names and Identifiers

    • DTXSID60709365
    • 34729-09-4
    • 2-(11-BROMOUNDECYL)OXANE
    • 2-(11-Bromoundecyl)oxane
    • Inchi: 1S/C16H31BrO/c17-14-10-7-5-3-1-2-4-6-8-12-16-13-9-11-15-18-16/h16H,1-15H2
    • InChI Key: BYSPMTCTJCSMQV-UHFFFAOYSA-N
    • SMILES: BrCCCCCCCCCCCC1CCCCO1

Computed Properties

  • Exact Mass: 318.15583Da
  • Monoisotopic Mass: 318.15583Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 11
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 9.2Ų
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